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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecanedioic acid, with the CAS number 821-38-5, is a long-chain alpha,omega-
dicarboxylic acid.[1][2] This linear saturated fatty acid, with a 14-carbon backbone, presents as
a white crystalline solid or powder.[3] Its bifunctional nature, characterized by carboxylic acid
groups at both ends of the aliphatic chain, makes it a versatile molecule in various chemical
syntheses and a subject of interest in biological systems. This technical guide provides a
comprehensive overview of tetradecanedioic acid, including its physicochemical properties,
spectral data, synthesis and purification protocols, key applications, and its emerging role in
drug development as a biomarker.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of tetradecanedioic acid is
crucial for its application in research and development. The following tables summarize key
gquantitative data.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula C14H2604 [3]
Molecular Weight 258.35 g/mol [3]
Appearance White crystalline powder or 3]
flakes
Melting Point 124-127 °C
Boiling Point 427.81 °C (estimated)
Density 1.0768 g/cm3 (estimated)
Vapor Pressure 1.3 hPaat 20 °C
pKa 4.48 £+ 0.10 (Predicted)

ble 2: Solubili

Solvent Solubility Reference(s)
Water Slightly soluble

Ethanol Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Hexane Sparingly soluble

Spectral Data

Spectroscopic analysis is essential for the identification and characterization of
tetradecanedioic acid.

Table 3: Summary of Spectral Data
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Technique

Key Features

1H NMR

Signals corresponding to the methylene protons
of the aliphatic chain and the acidic protons of

the carboxylic acid groups.

13C NMR

Resonances for the carbonyl carbons of the
carboxylic acids and the distinct methylene

carbons along the chain.

FTIR

Characteristic strong absorption band for the
C=0 stretching of the carboxylic acid group, and

a broad O-H stretching band.

Mass Spectrometry

Molecular ion peak and fragmentation patterns
consistent with the structure of a long-chain

dicarboxylic acid.

Note: Detailed peak lists and spectra can be found in various online databases. The mass
spectrum of tetradecanedioic acid is available in the NIST WebBook.[4] *H NMR and 3C NMR
spectra are also available for viewing in specialized databases.[5][6][7]

Synthesis and Purification

Synthesis

Several synthetic routes to tetradecanedioic acid have been reported. A common laboratory-

scale synthesis involves the oxidation of cyclododecanone, which itself can be derived from

cyclododecane. While specific multi-step industrial processes are often proprietary, a general

representation of a synthetic pathway is outlined below.
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General Synthetic Workflow for Tetradecanedioic Acid

Starting Material
(e.g., Cyclododecanone)

'

Oxidation
(e.g., with nitric acid or other oxidizing agents)

:

Crude Tetradecanedioic Acid

'

Purification
(e.g., Recrystallization)

:

Pure Tetradecanedioic Acid
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Polyester Synthesis Workflow

Combine Monomers
(Tetradecanedioic Acid + Diol)

'

Add Catalyst

'

Heat under Nitrogen
(Esterification)

:

Apply Vacuum
(Polycondensation)

'

Monitor Viscosity/
Acid Number

'

Isolate Polyester
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Corrosion Inhibition Evaluation Workflow

Prepare Electrodes
and Test Solutions

:

Assemble 3-Electrode Cell

'

Measure Open Circuit
Potential (OCP)

:

Perform Potentiodynamic
Polarization Scan

:

Generate Tafel Plot

'

Calculate Corrosion Parameters
and Inhibition Efficiency
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Tetradecanedioic Acid as an OATP1B1 Biomarker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to Tetradecanedioic Acid
(CAS Number: 821-38-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240563#tetradecanedioic-acid-cas-number-821-38-
5-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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